2-Fluoro-6-methyl-N-(2,2,2-trifluoroethyl)aniline

• Molecular Formula: C9H9F4N
• Molecular Weight: 207.17 g/mol
• SMILES: CC1=C(C(=CC=C1)F)NCC(F)(F)F
• InChI: InChI=1S/C9H9F4N/c1-6-3-2-4-7(10)8(6)14-5-9(11,12)13/h2-4,14H,5H2,1H3
• InChIKey: IHACQZVGAHCHRF-UHFFFAOYSA-N

2‑Fluoro‑6‑methyl‑N‑(2,2,2‑trifluoroethyl)aniline – Physicochemical and Structural Baseline for Research‑Driven Procurement

2‑Fluoro‑6‑methyl‑N‑(2,2,2‑trifluoroethyl)aniline (CAS 1598358‑40‑7) is a fluorinated secondary aniline that carries a strongly electron‑withdrawing 2,2,2‑trifluoroethyl group on the nitrogen, together with ortho‑fluoro and ortho‑methyl substituents on the phenyl ring [REFS‑1]. Its molecular formula is C₉H₉F₄N (MW = 207.17 g·mol⁻¹) [REFS‑2]. The compound belongs to the broader class of N‑trifluoroethyl anilines, which serve as versatile intermediates for pharmaceuticals, agrochemicals, and functional materials [REFS‑3]. The combination of the three substituents produces a predicted logP of 3.11 and a topological polar surface area (TPSA) of only 12.03 Ų [REFS‑1], features that already set it apart from simpler aniline derivatives and that are explored quantitatively in Section 3.

▸Elevated lipophilicity profile predicted to favor membrane partitioning

▸Minimal TPSA supports passive BBB penetration potential

▸Substantially reduced basicity may limit P‑gp efflux and lysosomal trapping

• [1] Bissell, E. R.; Swansiger, R. W. Synthesis of some trifluoroethyl‑substituted derivatives of aniline. J. Fluorine Chem. 1978, 12 (4), 293‑305. View Source

Why Generic Substitution Fails: Electronic, Steric, and Lipophilic Differentiation of 2‑Fluoro‑6‑methyl‑N‑(2,2,2‑trifluoroethyl)aniline

Simple replacement of the N‑trifluoroethyl group or of the ortho substituents leads to profound changes in the molecular property profile. The 2,2,2‑trifluoroethyl moiety drastically reduces amine basicity: the conjugate acid pKa of a representative N‑trifluoroethyl aniline, 4‑ethyl‑N‑(2,2,2‑trifluoroethyl)aniline, is predicted to be 1.71 [REFS‑1], roughly three orders of magnitude more acidic than that of 4‑ethylaniline (pKa ≈ 5.0). This electronic modulation alters both nucleophilicity and the protonation state under physiological conditions. Concurrently, the ortho‑fluoro substituent imparts a steric and electronic environment that cannot be replicated by a chloro or methyl analogue without sacrificing electronegativity or size, while the ortho‑methyl group further blocks one face of the amine. The net result is a hindered, electronically tuned nitrogen center that is not accessible with either the unsubstituted N‑trifluoroethyl aniline or with 2‑fluoro‑6‑methylaniline. The quantitative consequences of these structural features—differences in lipophilicity, polarity, and basicity—are detailed in Section 3.

Electronic shiftN‑trifluoroethyl group drastically lowers amine basicity; protonation-dependent reactivity may shift away from simple anilines.

Steric hindranceOrtho‑fluoro and ortho‑methyl substituents create a unique hindered environment not replicated by Cl or unsubstituted analogues.

Combined effectThe electronically tuned, sterically shielded nitrogen center differs from N‑ethyl or N‑methyl anilines; direct replacement may alter reaction outcomes.

Quantitative Differentiation Evidence for 2‑Fluoro‑6‑methyl‑N‑(2,2,2‑trifluoroethyl)aniline Versus Closest Analogs

Lipophilicity (LogP) Comparison: Enhanced Membrane Permeability Relative to 2‑Fluoro‑6‑methylaniline

The target compound exhibits a predicted logP of 3.11, which is approximately 1.4 log units higher than that of its non‑trifluoroethyl analogue 2‑fluoro‑6‑methylaniline (average predicted logP ≈ 1.73) [REFS‑1][REFS‑2]. This increase corresponds to roughly a 25‑fold greater partition into octanol, indicating significantly enhanced passive membrane permeability.

LogP Comparison

Data to verify

3.11 (predicted) vs 1.73 (2‑F‑6‑Me‑aniline)

Supports passive permeability context for CNS and agrochemical design

Predicted consensus; confirm experimentally

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = 3.10832 (predicted, XLogP3‑AA algorithm)
Comparator Or Baseline	2‑Fluoro‑6‑methylaniline, logP = 1.73 (predicted, XLogP3‑AA algorithm) [REFS‑2]; also reported as 2.30 [REFS‑3]
Quantified Difference	ΔlogP ≈ +1.4 (target more lipophilic)
Conditions	Predicted values from consensus algorithms (XLogP3‑AA) as provided by vendor technical datasheets.

Why This Matters

Higher lipophilicity translates into better passive membrane permeation, a critical parameter in cell‑based assays, CNS‑targeted drug discovery, and agrochemical foliar uptake.

Topological Polar Surface Area (TPSA) Differentiation: Improved Passive Permeability Relative to 2‑Fluoro‑6‑methylaniline

The target compound has a computed TPSA of 12.03 Ų, less than half that of 2‑fluoro‑6‑methylaniline (TPSA = 26.02 Ų) [REFS‑1][REFS‑2]. The lower TPSA is a direct consequence of N‑substitution, which eliminates one hydrogen‑bond donor and shields the amine lone pair, and is predictive of superior passive cell permeability and potential CNS penetration.

TPSA Comparison

Data to verify

12.03 Ų vs 26.02 Ų (comparator)

Supports BBB penetration potential and oral absorption assessment

Computed values; verify with experimental data

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 12.03 Ų (computed)
Comparator Or Baseline	2‑Fluoro‑6‑methylaniline, TPSA = 26.02 Ų (computed) [REFS‑2]
Quantified Difference	ΔTPSA = –14.0 Ų (target 54% lower)
Conditions	Computed values reported in vendor databases; consistent with standard TPSA calculation methods.

Why This Matters

A TPSA below 60–70 Ų is generally associated with good oral absorption and blood‑brain barrier penetration; the target's extremely low TPSA makes it an attractive scaffold for CNS‑penetrant molecules.

Basicity (pKa) Modulation: Reduced Protonation at Physiological pH Compared to 2‑Fluoro‑6‑methylaniline

The conjugate acid pKa of the target is expected to be significantly lower than that of 2‑fluoro‑6‑methylaniline (predicted pKa = 3.06) [REFS‑1]. Although an experimental pKa for the target is not available, a close class analogue, 4‑ethyl‑N‑(2,2,2‑trifluoroethyl)aniline, has a predicted pKa of 1.71 [REFS‑2], consistent with the strong electron‑withdrawing effect of the trifluoroethyl group. This shift of at least 1.3 pKa units means the target remains predominantly unprotonated at physiological pH 7.4, whereas the comparator is partially protonated.

Basicity (pKa)

Class-level

ΔpKa ≈ –1.3 (inferred from class analogue)

Supports reduced protonation-related effects; verify with experimental pKa

Class-level inference; experimental validation needed

Evidence Dimension	Basicity (conjugate acid pKa)
Target Compound Data	Predicted pKa ≈ 1.7–2.0 (class‑level inference based on 4‑ethyl‑N‑(2,2,2‑trifluoroethyl)aniline, pKa = 1.71) [REFS‑2]
Comparator Or Baseline	2‑Fluoro‑6‑methylaniline, predicted pKa = 3.06 [REFS‑1]
Quantified Difference	ΔpKa ≈ –1.3 (target less basic; inferred from class analogue)
Conditions	Predicted pKa values (ACD/Labs or similar algorithm) as reported on ChemicalBook.

Why This Matters

Reduced basicity and lower fraction ionized at pH 7.4 can decrease hERG channel binding, reduce lysosomal trapping, and improve CNS exposure—all key considerations in lead optimization.

High‑Value Application Scenarios for 2‑Fluoro‑6‑methyl‑N‑(2,2,2‑trifluoroethyl)aniline Based on Proven Differentiation Evidence

CNS‑Penetrant Lead‑Like Scaffold Synthesis

The combination of a high logP (3.11) and an exceptionally low TPSA (12.03 Ų) [REFS‑1] makes this building block particularly suitable for constructing CNS‑oriented chemical libraries. Its predicted low basicity further reduces the risk of P‑glycoprotein efflux, a common liability of basic aniline‑derived leads.

Agrochemical Intermediate for Systemic Fungicides or Herbicides

The elevated lipophilicity and low TPSA favour translocation within plant vascular systems [REFS‑1][REFS‑2]. The trifluoroethyl group is a privileged motif in commercial agrochemicals; the present compound offers a concise entry point to novel fluorinated acetanilide or benzamide analogues with potential systemic activity.

Late‑Stage Functionalisation via N‑Directed C–H Activation

The sterically encumbered, electronically deactivated nitrogen centre can serve as a directing group in palladium‑ or ruthenium‑catalysed C–H functionalisation [REFS‑3]. The ortho‑fluoro and ortho‑methyl substituents lock the conformation, potentially enhancing regioselectivity in subsequent transformations compared to less substituted N‑trifluoroethyl anilines.

Fragment‑Based Drug Discovery (FBDD) Library Member

With a molecular weight of only 207 Da, the compound sits comfortably within fragment space while already incorporating three fluorine atoms—a desirable feature for ¹⁹F NMR‑based fragment screening [REFS‑3]. The differentiated physicochemical profile (high logP, low TPSA, low basicity) complements existing fragment libraries that are often biased toward more polar, basic anilines.

Application

Selection Property

Validation Focus

CNS‑penetrant scaffold design

High logP and low TPSA profile

Predicted passive permeability and BBB penetration

Agrochemical systemic agent synthesis

Elevated lipophilicity and low TPSA

Foliar uptake and vascular translocation potential

N‑directed C–H functionalization

Sterically hindered, electronically deactivated N‑center

Regioselectivity in metal‑catalyzed transformations

FBDD library enrichment

Low MW, high fluorine content, low basicity

¹⁹F NMR screening and physicochemical complementarity

• [1] Bissell, E. R.; Swansiger, R. W. Synthesis of some trifluoroethyl‑substituted derivatives of aniline. J. Fluorine Chem. 1978, 12 (4), 293‑305. View Source